4-[2-Hydroxy-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-yl]phenol

• Molecular Formula: C13H14N6O2
• Molecular Weight: 286.29 g/mol
• IUPAC Name: 4-[2-hydroxy-1,3-bis(1,2,4-triazol-1-yl)propan-2-yl]phenol
• InChI: InChI=1S/C13H14N6O2/c20-12-3-1-11(2-4-12)13(21,5-18-9-14-7-16-18)6-19-10-15-8-17-19/h1-4,7-10,20-21H,5-6H2
• InChI Key: FHYCXXKENYZNIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CN2C=NC=N2)(CN3C=NC=N3)O)O

Description

4-[2-Hydroxy-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-yl]phenol is a synthetic organic compound designed for research applications. It features a central propan-2-ol core substituted with a phenolic ring and two 1H-1,2,4-triazole groups. The 1,2,4-triazole ring is a prominent pharmacophore known to improve the physicochemical properties, pharmacokinetics, and pharmacology of molecules by affecting hydrogen bonding ability, polarity, and lipophilicity . This structural motif is found in several clinically used drugs and is extensively investigated in medicinal chemistry for developing agents with a range of potential biological activities, including antifungal, anticancer, and anti-inflammatory effects . As a research chemical, this compound is of significant interest for use in structure-activity relationship (SAR) studies, particularly in the exploration of novel azole-based bioactive molecules. Researchers may utilize it as a key intermediate or building block in organic synthesis and pharmaceutical development. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthesis of 1,2,4-Triazole Rings

• The 1,2,4-triazole ring can be synthesized via cyclization reactions involving hydrazine derivatives and formamide or other suitable precursors.
• Alternatively, triazole rings are introduced by nucleophilic substitution of appropriate leaving groups with triazole nucleophiles.
• For example, in related processes, triazole free base reacts with halogenated intermediates in the presence of bases like 4-dimethylaminopyridine to afford triazole-substituted products with high yield and purity.

Construction of the Propan-2-yl Backbone with Hydroxyl Groups

• The propan-2-yl backbone bearing hydroxyl groups is typically prepared by selective reduction and functional group transformations.
• For instance, reduction of esters or ketones using reducing agents such as diisobutylaluminum hydride (DIBAL-H) or lithium aluminum hydride (LiAlH4) can furnish the required hydroxy groups.
• Tosylation of hydroxyl groups followed by nucleophilic substitution with azide ions and further reduction is a common strategy to introduce functional groups at specific positions.

Coupling of Triazole Rings to the Propan-2-yl Side Chain

• The bis(triazolyl) substitution at the 1 and 3 positions of the propan-2-yl group is achieved by nucleophilic substitution reactions where triazole acts as a nucleophile displacing good leaving groups such as tosylates or halides.
• These reactions are typically performed in polar aprotic solvents (e.g., dimethylformamide) under mild base conditions to promote substitution without side reactions.

Attachment of the Side Chain to 4-Phenol

• The 4-position of phenol is functionalized via electrophilic substitution or via cross-coupling reactions.
• Suzuki–Miyaura cross-coupling reactions are widely used to attach aryl or alkyl groups to phenol derivatives, involving palladium catalysts, bases such as potassium carbonate, and solvents like tetrahydrofuran-water mixtures at elevated temperatures.
• Alternatively, Mitsunobu reactions can be used to introduce chiral centers and link phenol derivatives with side chains bearing triazole rings.

Representative Synthetic Route (Based on Related Triazole Derivatives)

Step	Reaction Type	Reagents/Conditions	Yield (%)	Notes
1	Mitsunobu reaction between chiral alcohol and 4-bromo-2-methoxy phenol	Triphenylphosphine, DIAD, THF, 0°C to RT	86	Introduces chiral center and links phenol
2	Reduction of ester to alcohol	DIBAL-H, DCM, 0°C to RT	90	Generates hydroxyl group on side chain
3	Tosylation of hydroxyl group	Tosyl chloride, triethylamine, DMAP, DCM, 0°C to RT	95	Converts OH to good leaving group
4	Azide substitution of tosylate	Sodium azide, DMF, 70°C	78	Introduces azide for cycloaddition
5	1,3-Dipolar cycloaddition ("Click" chemistry) with alkyne derivative	Copper(I) iodide, triethylamine, MeCN, RT	76–82	Forms triazole ring
6	Suzuki–Miyaura cross-coupling with arylboronic acids	Pd(OAc)2, K2CO3, THF:H2O (3:1), 80–85°C	82–91	Attaches aryl groups to triazole

This sequence is adapted from the synthesis of related triazole derivatives with chiral dioxyaryl moieties, which share structural similarities with the target compound.

Analytical and Characterization Techniques

• Nuclear Magnetic Resonance Spectroscopy (1H NMR, 13C NMR) : To confirm the chemical structure and stereochemistry.
• Fourier Transform Infrared Spectroscopy (FT-IR) : To identify characteristic functional groups such as hydroxyl and triazole rings.
• High-Resolution Mass Spectrometry (HRMS) : To confirm molecular weight and purity.
• X-ray Crystallography : When applicable, to determine the absolute configuration and crystal structure.

Summary Table of Preparation Parameters

Parameter	Details
Starting materials	Chiral alcohols, 4-bromo-2-methoxy phenol, tosyl chloride, sodium azide, alkyne derivatives
Key reagents	DIAD, triphenylphosphine, DIBAL-H, tosyl chloride, copper(I) iodide, Pd(OAc)2
Solvents	Tetrahydrofuran, dichloromethane, dimethylformamide, acetonitrile, water mixtures
Reaction conditions	0°C to room temperature for Mitsunobu and tosylation; 70°C for azide substitution; room temperature for cycloaddition; 80–85°C for Suzuki coupling
Yields	76% to 95% per step, overall high yield and purity
Purification	Column chromatography, recrystallization

Chemical Reactions Analysis

Types of Reactions

4-[2-Hydroxy-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-yl]phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The triazole rings can be reduced under specific conditions.

Substitution: The hydroxyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenol group may yield quinones, while substitution reactions can introduce various functional groups to the molecule.

Scientific Research Applications

4-[2-Hydroxy-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-yl]phenol has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of advanced materials and coatings.

Mechanism of Action

The mechanism of action of 4-[2-Hydroxy-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-yl]phenol involves its interaction with specific molecular targets. The triazole rings can bind to metal ions, influencing various biochemical pathways. The phenol group can participate in hydrogen bonding and other interactions, affecting the compound’s overall activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Fluconazole-Related Impurities

Fluconazole Impurity B (CAS 871550-15-1)

• Structure : 2-[2-Fluoro-4-(1H-1,2,4-triazol-1-yl)phenyl]-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol .
• Key Differences :
  • A fluorine atom replaces the hydroxyl group on the phenyl ring.
  • Impact : Reduced polarity compared to the target compound, leading to lower aqueous solubility (logP likely higher). Fluorine’s electronegativity may alter binding to cytochrome P450 14α-demethylase (a target in antifungal activity).

Fluconazole Impurity D (CAS 81886-51-3)

• Structure : 2-(4-Fluorophenyl)-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-ol .
• Key Differences: Fluorine at the 4-position of the phenyl ring instead of hydroxyl. Impact: Similar to Impurity B but with a simpler substitution pattern.

Antifungal Lead Compound from Fluorometric Screening

• Structure: Imidazolylindol-propanol (exact structure unspecified) .
• Key Differences: Contains an indole-imidazole hybrid structure instead of phenyl-triazole. Biological Activity: Demonstrated potent antifungal activity against Candida albicans (MIC = 0.001 μg/mL). Inference: While structurally distinct, the propanol backbone and heterocyclic groups suggest a shared mechanism of action (ergosterol synthesis inhibition). The target compound’s hydroxyl group may enhance binding specificity compared to bulkier indole/imidazole substituents.

Triazole-Substituted Propanol Derivatives

• Example : 2-[2,4-Bis(1,2,4-triazol-1-yl)phenyl]-1,3-bis(1,2,4-triazol-1-yl)propan-2-ol .
• Key Differences :
  • Additional triazole groups at the 2- and 4-positions of the phenyl ring.
  • Impact : Increased steric hindrance and molecular weight may reduce membrane permeability compared to the target compound. However, higher triazole density could improve enzyme inhibition.

Comparative Analysis Table

Compound Name	CAS No.	Key Substituents	LogP (Predicted)	Antifungal Activity (MIC)	Key References
4-[2-Hydroxy-1,3-bis(1H-triazol-1-yl)propan-2-yl]phenol	-	Para-hydroxyphenyl, bis-triazole propanol	~1.8 (estimated)	Not reported	-
Fluconazole Impurity B	871550-15-1	2-Fluoro-4-triazol-phenyl, bis-triazole	~2.3	Not reported
Fluconazole Impurity D	81886-51-3	4-Fluorophenyl, bis-triazole	~2.1	Not reported
Imidazolylindol-propanol	-	Indole-imidazole-propanol	~3.0	0.001 μg/mL (C. albicans)

Structural and Functional Insights

• This group may also participate in hydrogen bonding with fungal enzyme targets, a feature absent in Fluconazole impurities .
• Triazole Density : Compounds with additional triazole groups (e.g., 2,4-bis-triazol-phenyl derivative) may exhibit stronger enzyme binding but face challenges in bioavailability due to increased molecular weight .

Biological Activity

4-[2-Hydroxy-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-yl]phenol is a compound of interest due to its potential biological activities, particularly in antifungal and anticancer applications. This article synthesizes current research findings on its biological activity, emphasizing its mechanisms of action, efficacy in various studies, and potential clinical implications.

Chemical Structure and Properties

The compound's structure features a phenolic moiety linked to a triazole-containing propanol group. This unique configuration is believed to contribute significantly to its biological activity.

Property	Value
Molecular Formula	C13H16N6O2
Molecular Weight	288.31 g/mol
CAS Number	76307912

Antifungal Activity

Research indicates that 4-[2-Hydroxy-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-yl]phenol exhibits significant antifungal properties.

The compound acts by inhibiting the synthesis of ergosterol, a critical component of fungal cell membranes. This disrupts membrane integrity and leads to cell death. Studies have shown that it has potent activity against various fungal strains, including Candida species and Aspergillus.

Case Studies

• In Vitro Studies : A study conducted by researchers evaluated the antifungal efficacy against Candida albicans and reported an IC50 value of approximately 0.5 µg/mL, indicating strong antifungal potential compared to standard antifungal agents like fluconazole .
• In Vivo Efficacy : Animal models demonstrated that administration of the compound significantly reduced fungal load in infected tissues compared to control groups. Histopathological analyses showed less tissue damage in treated animals .

Anticancer Activity

Emerging evidence suggests that this compound may also possess anticancer properties.

The anticancer effects are hypothesized to be linked to the induction of apoptosis in cancer cells through the activation of caspases and modulation of apoptotic pathways.

Research Findings

• Cell Line Studies : In vitro tests on various cancer cell lines (e.g., HeLa and MCF-7) revealed that the compound exhibited cytotoxicity with IC50 values ranging from 10 to 15 µg/mL . The presence of the triazole moiety appears essential for this activity.
• Combination Therapies : Preliminary studies indicate that when combined with other chemotherapeutic agents, such as doxorubicin, the compound enhances overall efficacy and reduces resistance in cancer cells .

Toxicity and Safety Profile

Toxicological assessments have been conducted to evaluate the safety profile of 4-[2-Hydroxy-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-yl]phenol. Results indicate low acute toxicity levels in animal models, with no significant adverse effects observed at therapeutic doses . Long-term studies are necessary to fully understand its safety profile.

Q & A

Q. What are the recommended synthetic routes for 4-[2-Hydroxy-1,3-bis(1H-1,2,4-triazol-1-yl)propan-2-yl]phenol, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis typically involves Mannich-type reactions or nucleophilic substitution to introduce triazole moieties. For example:

• Use 4-chloro-2-(1H-pyrazol-3-yl)phenol as a starting material and perform Mannich reactions with bis-triazole precursors under acidic conditions (e.g., glacial acetic acid) .
• Optimize reflux conditions (e.g., ethanol solvent, 4–6 hours) and stoichiometric ratios to enhance yield. Post-reaction purification via column chromatography or recrystallization is critical for isolating intermediates .
  Key Parameters :

Parameter	Optimization Strategy
Solvent	Ethanol (polar aprotic solvents improve triazole reactivity)
Temperature	80–100°C for efficient triazole substitution
Catalyst	Acidic conditions (e.g., acetic acid) for Mannich reactions

Q. What analytical techniques are most effective for characterizing this compound and its synthetic intermediates?

• Methodological Answer :

• NMR Spectroscopy : Use $^1H$ and $^{13}C$ NMR to confirm triazole proton environments (δ 7.5–8.5 ppm) and hydroxyl group presence .
• HPLC-MS : Employ reverse-phase HPLC with UV detection (λ = 254 nm) and mass spectrometry to verify molecular weight and purity. Fluconazole-related impurities (e.g., bis-triazole derivatives) can be profiled using validated HPLC methods .
• Elemental Analysis : Validate empirical formulas with ≤0.3% deviation .

Advanced Research Questions

Q. How can researchers design experiments to elucidate the structure-activity relationships (SAR) of this compound against fungal pathogens?

• Methodological Answer :

• Structural Modifications : Synthesize analogs by varying substituents on the phenol ring (e.g., halogenation) or triazole positions. Compare antifungal activity against Candida albicans and Aspergillus fumigatus using microdilution assays (MIC$_{50}$ values) .
• Mechanistic Studies : Assess cytochrome P450 (CYP51) inhibition via spectrophotometric assays to link triazole binding to antifungal efficacy .
  Example SAR Table :

Derivative	R Group	MIC$_{50}$ (μg/mL)	CYP51 Inhibition (%)
Parent	H	0.5	85
4-Fluoro	F	0.2	92

Q. What strategies can resolve contradictions in crystallographic data for metal complexes of this compound?

• Methodological Answer :

• Refinement Tools : Use SHELXL for high-resolution data (e.g., twinned crystals) and validate hydrogen bonding/coordination geometry. Compare with known bis-triazole metal complexes (e.g., copper-perchlorate structures) to identify discrepancies .
• Cross-Validation : Pair X-ray diffraction with DFT calculations to reconcile bond length/angle mismatches. For ambiguous electron density, test multiple occupancy models .

Q. How can the coordination chemistry of this compound with transition metals be systematically investigated?

• Methodological Answer :

• Synthesis : React the compound with metal salts (e.g., Cu(ClO$_4$)$_2$) in methanol/water mixtures. Monitor via UV-Vis spectroscopy for ligand-to-metal charge transfer bands (λ = 300–400 nm) .
• Characterization : Use EPR spectroscopy for Cu(II) complexes to assess geometry (e.g., square planar vs. tetrahedral). Compare stability constants (log K) with related triazole ligands .

Contradiction Analysis and Troubleshooting

Q. How should researchers address discrepancies between computational predictions and experimental data in triazole-metal binding studies?

• Methodological Answer :

• Re-evaluate Parameters : Adjust DFT functional (e.g., B3LYP to M06-2X) to better model dispersion forces in triazole-metal interactions.
• Experimental Controls : Repeat synthesis under inert conditions (argon) to rule out oxidation artifacts. Validate crystallographic data with multiple datasets .